![molecular formula Cl2H2MgO9 B1587889 Magnesium perchlorate hydrate CAS No. 64010-42-0](/img/structure/B1587889.png)
Magnesium perchlorate hydrate
Overview
Description
Magnesium perchlorate hydrate is a white crystalline compound with the molecular formula Mg(ClO4)2·6H2O. It is a highly soluble salt that is commonly used in laboratory experiments and scientific research. This compound is known for its strong oxidizing properties and has several applications in various fields, including medicine, agriculture, and environmental science.
Scientific Research Applications
1. Characterization of Magnesium-Based Minerals
Magnesium perchlorate hydrate has been instrumental in the characterization of magnesium-containing compounds through 1H-nuclear magnetic resonance (NMR) spectroscopy. This technique, combined with computational NMR density functional theory (DFT) calculations, aids in the assignment of 1H-NMR spectra for complex magnesium phases, thereby enhancing the understanding of magnesium-based minerals and their environmental interactions (Sorte, Rimsza, & Alam, 2020).
2. Hydration Processes and Phase Development
Research on the hydration agents for magnesium oxide has highlighted magnesium perchlorate's role in influencing hydration solutions and the degree of hydration to magnesium hydroxide. This work underscores the compound's significance in manipulating hydration processes, which is critical for the development of materials with tailored properties (van der Merwe & Strydom, 2006).
3. Catalysis in Organic Synthesis
Magnesium perchlorate has been identified as an efficient catalyst for the synthesis of alpha-aminophosphonates through a three-component reaction. This catalytic activity highlights the compound's utility in facilitating organic synthesis processes, offering a pathway to synthesize valuable compounds in a more efficient manner (Bhagat & Chakraborti, 2007).
4. Understanding Cementitious Material Interactions
Magnesium perchlorate's interaction with cementitious materials, particularly in the context of deicing applications, has been studied to understand its impact on the durability and integrity of concrete structures. These studies provide insights into how magnesium perchlorate can significantly interact with cementitious materials, affecting their performance and longevity (Farnam, Wiese, Bentz, Davis, & Weiss, 2015).
5. Magnesia-Based Cement Applications
Investigations into magnesium-based cements, including those involving magnesium perchlorate, explore their suitability for various applications, such as in precast construction and road repair. This research elucidates the potential of magnesium perchlorate in contributing to the development of advanced engineering materials with reduced CO2 emissions (Walling & Provis, 2016).
6. Thermodynamic Modeling and Cement Chemistry
The thermodynamic modeling of magnesium oxychloride cement phases has been enhanced by understanding the role of this compound. Such studies are pivotal in predicting the formation conditions of various hydration products, thus facilitating the synthesis of materials with desired properties (Zhou, Chen, Li, & Li, 2015).
Mechanism of Action
Target of Action
Magnesium perchlorate hydrate primarily targets water molecules in the environment. It is a powerful dehydrating agent and its hygroscopic nature enables it to absorb and retain moisture effectively .
Mode of Action
The mode of action of this compound involves a process called deliquescence . In this process, the compound absorbs water from the surrounding environment and becomes a brine above a specific relative humidity known as the deliquescence relative humidity (DRH). The reverse process, recrystallization or efflorescence, often occurs at a much lower relative humidity called the efflorescence relative humidity (ERH) .
Biochemical Pathways
This compound does not directly interact with biochemical pathways in the traditional sense. Instead, it affects the physical state of water in its environment. By absorbing water, it can influence the conditions under which biochemical reactions occur. For example, it can create a drier environment that might inhibit reactions requiring a certain level of moisture .
Pharmacokinetics
Its solubility in water is high , which can impact its distribution in aqueous environments.
Result of Action
The primary result of the action of this compound is the creation of a drier environment due to its water-absorbing properties . This can have various effects depending on the specific context. For example, in a laboratory setting, it can help in drying applications .
Action Environment
The action of this compound is influenced by environmental factors such as relative humidity . Its ability to absorb water is enhanced in environments with high relative humidity. Additionally, it may release absorbed water when conditions are favorable and temperature is above 273 K . Environmental factors can therefore significantly influence the action, efficacy, and stability of this compound .
Biochemical Analysis
Biochemical Properties
The biochemical properties of magnesium perchlorate hydrate are not well-studied. It is known that magnesium plays a crucial role in many biochemical reactions in the body. It serves as a cofactor in over 300 enzymatic reactions, including those involved in the synthesis of fats, proteins, and nucleic acids, neurological activity, muscular contraction and relaxation, cardiac activity, and bone metabolism .
Cellular Effects
The cellular effects of this compound are not well-documented. Magnesium ions are known to be essential for all cells of all known living organisms. They are involved in several cellular processes such as DNA replication, transcription, and translation, and also play a role in the stability of polyphosphate compounds, such as ATP .
Molecular Mechanism
The molecular mechanism of action of this compound is not well-understood. Magnesium ions are known to interact with the negatively charged phosphate groups in DNA and RNA, stabilizing the structures. They also form complexes with ATP, contributing to the role of ATP as the main intracellular energy source .
Temporal Effects in Laboratory Settings
This compound is known to be a highly hygroscopic substance, meaning it can absorb and retain moisture effectively . This property makes it invaluable in laboratory settings, particularly in experiments that require a dry environment .
Metabolic Pathways
Magnesium ions play a critical role in the body’s metabolism, including the production of ATP and DNA .
Transport and Distribution
Magnesium ions are known to be transported across cell membranes through several mechanisms, including passive diffusion, active transport, and as a co-transporter with other ions .
Subcellular Localization
Magnesium ions are known to be present in high concentrations in the mitochondria and nucleus of cells .
Properties
IUPAC Name |
magnesium;diperchlorate;hydrate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2ClHO4.Mg.H2O/c2*2-1(3,4)5;;/h2*(H,2,3,4,5);;1H2/q;;+2;/p-2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KKFFNQXCJMNXHI-UHFFFAOYSA-L | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
O.[O-]Cl(=O)(=O)=O.[O-]Cl(=O)(=O)=O.[Mg+2] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
Cl2H2MgO9 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10426015 | |
Record name | Magnesium perchlorate hydrate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10426015 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
241.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
64010-42-0 | |
Record name | Magnesium perchlorate hydrate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10426015 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Magnesium perchlorate hydrate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: How does the dehydration process affect the crystal structure of magnesium perchlorate hydrate?
A1: Magnesium perchlorate can exist in various hydrated forms, with the hexahydrate (Mg(ClO4)2·6H2O) being the most common. Dehydration of the hexahydrate at 348 K leads to the formation of the tetrahydrate (Mg(ClO4)2·4H2O). This structural change involves a decrease in symmetry to the C2 space group, where isolated Mg2+ cations are surrounded by four water molecules in an equatorial plane, with two perchlorate anions ([ClO4]-) located at the apices []. Further dehydration to the dihydrate (Mg(ClO4)2·2H2O) at 423 K results in the interconnection of these isolated units, forming double corner-sharing chains of octahedra and polyhedra within a C2/m space group [].
Q2: Why is the study of this compound relevant to Martian geology?
A2: The Phoenix lander detected perchlorate (ClO4-) in the Martian northern polar layered deposits []. Additionally, the observed ice cap morphology suggests the presence of a material with weaker rheology than pure water ice []. This has led to the investigation of this compound as a potential component of Martian ice. The eutectic temperature of this compound (206-216 K) [] indicates the possibility of liquid brine formation under current Martian conditions, which has significant implications for the planet's geology and potential habitability [].
Q3: Are there any experimental studies on the mechanical properties of this compound mixed with water ice?
A3: Yes, research has been conducted on the creep behavior of polycrystalline samples composed of water ice and this compound at its eutectic composition (44 wt% H2O) []. This study revealed a significantly weaker mechanical strength compared to pure water ice at temperatures relevant to the Martian polar caps []. This finding supports the hypothesis that the presence of this compound within Martian ice could contribute to the observed flow features in the polar regions [].
Q4: What analytical techniques are used to characterize this compound?
A4: X-ray powder diffraction (XRD) is a primary technique used to analyze this compound []. By using a heating stage and humidity generator coupled with an environmental cell, researchers can perform in-situ XRD measurements during dehydration reactions under controlled temperature and water vapor pressure (PH2O) []. This allows for the determination of structural changes associated with different hydration states. The charge-flipping method and Rietveld refinement are then employed to solve and refine the crystal structures obtained from the XRD data [].
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